Amisulpride

• CAS No.: 71675-85-9
• Product Name: Amisulpride
• Molecular Formula: C17H27N3O4S
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 4-amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-ethylsulfonyl-2-methoxybenzamide
• Standard InChI: InChI=1S/C17H27N3O4S/c1-4-20-8-6-7-12(20)11-19-17(21)13-9-16(25(22,23)5-2)14(18)10-15(13)24-3/h9-10,12H,4-8,11,18H2,1-3H3,(H,19,21)
• Standard InChIKey: NTJOBXMMWNYJFB-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNC(=O)C2=CC(=C(C=C2OC)N)S(=O)(=O)CC
• Canonical SMILES: CCN1CCCC1CNC(=O)C2=CC(=C(C=C2OC)N)S(=O)(=O)CC
• Appearance: Solid powder
• Melting Point: 181-182 °C; 126.5 °C; 126-127°C
• Physical Description: Solid
• Description: Amisulpride is a member of the class of benzamides resulting from the formal condensation of the carboxy group of 4-amino-5-(ethylsulfonyl)-2-methoxybenzoic acid with the primary amino group of 2-(aminomethyl)-1-ethylpyrrolidine. It is a potent, selective dopamine D2 and D3 receptor antagonist. It is an atypical antipsychotic/antischizophrenic agent with limited extrapyrimidal side effects. It has a role as a second generation antipsychotic, a xenobiotic and an environmental contaminant. It is a member of pyrrolidines, an aromatic amine, a sulfone, a member of benzamides and an aromatic amide.; Amisulpride, also known as solian or barnetil, belongs to the class of organic compounds known as aminobenzamides. These are organic compounds containing a benzamide moiety with an amine group attached to the benzene ring. Amisulpride exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Amisulpride has been detected in multiple biofluids, such as urine and blood. Within the cell, amisulpride is primarily located in the membrane (predicted from logP).; Amisulpride (trade name Solian) is an antipsychotic drug sold by Sanofi-Aventis. It is not approved for use in the United States, but is approved for use in Europe and Australia for the treatment of psychoses and schizophrenia. Additionally, it is approved in Italy for the treatment of dysthymia (under the brand name Deniban). Amisulpride is a selective dopamine antagonist.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 2.93e-01 g/L
• Synonyms: 4-Amino-N-((1-ethyl-2-pyrrolidinyl)methyl)-5-(ethylsulfonyl)-2-methoxybenzamide; amisulpride; Barnetil; DAN 2163; DAN-2163; LIN 1418; LIN-1418; N-(ethyl-1-pyrrolidinyl- 2-methyl)methoxy-2-ethylsulfonyl-5-benzamide; Solian; sultopride; sultopride hydrochloride
• PubChem Compound: 2159
• Last Modified: Nov 11 2021